Benzimidazol-2-one-5-carboxylic acid

• Molecular Formula: C8H4N2O3
• Molecular Weight: 176.13 g/mol
• IUPAC Name: 2-oxobenzimidazole-5-carboxylic acid
• InChI: InChI=1S/C8H4N2O3/c11-7(12)4-1-2-5-6(3-4)10-8(13)9-5/h1-3H,(H,11,12)
• InChI Key: AUXZCRFKAZELDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=O)N=C2C=C1C(=O)O

Description

Benzimidazol-2-one-5-carboxylic acid is a useful research compound. Its molecular formula is C8H4N2O3 and its molecular weight is 176.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzimidazol-2-one-5-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzimidazol-2-one-5-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Urea (1.20 g, 0.0200 mol) and 3,4-diaminobenzoic acid (3) (3.04 g, 0.0200 mol) in pentan-1-ol (10 mL) was vigorously stirred and heated to reflux under a nitrogen atmosphere. The heating was discontinued after 4 hours and on cooling to room temperature, water (30 mL) was added. The pH was adjusted to 1 with conc. HCl. The resultant dark solid was filtered off, washed with further water (2×20 mL) and dried to give 3.00 g (84% yield) of benzimidazol-2-one-5-carboxylic acid (4) as a black powder,